Cas no 2228476-52-4 (2-(2-aminocyclopropyl)-3-chlorophenol)

• Product Name: 2-(2-aminocyclopropyl)-3-chlorophenol
• CAS No: 2228476-52-4
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6568726
• PubChem ID: 165659663
• Update Time: 2025-06-09

2-(2-aminocyclopropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminocyclopropyl)-3-chlorophenol
• EN300-1963917
• 2228476-52-4

• Inchi： 1S/C9H10ClNO/c10-6-2-1-3-8(12)9(6)5-4-7(5)11/h1-3,5,7,12H,4,11H2
• InChI Key： COSNELPNHOLLHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1CC1N)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-aminocyclopropyl)-3-chlorophenol

Comprehensive Overview of 2-(2-Aminocyclopropyl)-3-Chlorophenol (CAS No. 2228476-52-4): Properties, Applications, and Research Insights

2-(2-Aminocyclopropyl)-3-chlorophenol (CAS No. 2228476-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chlorophenol backbone with an aminocyclopropyl moiety, offering versatile reactivity and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel small-molecule inhibitors and biocatalysts.

In recent years, the demand for functionalized phenols like 2-(2-aminocyclopropyl)-3-chlorophenol has surged, driven by trends in green chemistry and sustainable synthesis. This compound’s chiral cyclopropylamine group makes it a valuable intermediate for asymmetric synthesis, aligning with the industry’s shift toward stereoselective catalysis. Its chloro-substituted aromatic ring further enhances its utility in cross-coupling reactions, a hotspot in organometallic chemistry.

From a pharmacological perspective, CAS 2228476-52-4 is being investigated for its potential role in modulating enzyme activity and protein-protein interactions. Computational studies suggest that its rigid cyclopropyl structure could improve binding affinity in drug-target complexes, a topic frequently searched in AI-driven drug design platforms. These properties make it a candidate for addressing challenges in neurodegenerative disease research and antibiotic resistance.

The compound’s synthetic accessibility is another focal point. Recent patent literature highlights optimized routes for its production using microwave-assisted synthesis or flow chemistry—methods trending in high-throughput experimentation. Such innovations reduce environmental impact while improving yield, resonating with ESG (Environmental, Social, and Governance) priorities in chemical manufacturing.

Analytical characterization of 2-(2-aminocyclopropyl)-3-chlorophenol typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in open-access chemistry forums. Its stability under physiological conditions is a recurring query among researchers, with studies confirming its resilience in pH-variable environments—a critical factor for in vivo applications.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration. Its chlorophenol derivative structure aligns with crop protection strategies, particularly in designing next-generation fungicides with lower ecotoxicity. This aligns with global searches for bio-based pesticides and regenerative agriculture solutions.

In conclusion, CAS 2228476-52-4 exemplifies the convergence of medicinal chemistry and process innovation. Its multifaceted applications—from precision medicine to sustainable agriculture—position it as a compound of enduring scientific and industrial relevance. Ongoing research will likely uncover further dimensions of its utility, particularly in AI-augmented molecular discovery pipelines.